Cas no 361991-18-6 (5-tert-butyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one)

• Product Name: 5-tert-butyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• CAS No: 361991-18-6
• MF: C₁₄H₁₈N₂OS
• MW: 262.370522022247
• CID: 6439065
• PubChem ID: 2264014
• Update Time: 2025-07-01

5-tert-butyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one, 2-(1,1-dimethylethyl)-5,6,7,8-tetrahydro-
• 2-(Tert-butyl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3h)-one

• Inchi： 1S/C14H18N2OS/c1-14(2,3)13-15-11(17)10-8-6-4-5-7-9(8)18-12(10)16-13/h4-7H2,1-3H3,(H,15,16,17)
• InChI Key： MTFFUNKGCHIZJA-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NC(=O)C2C3CCCCC=3SC=2N1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 442.4±55.0 °C(Predicted)
• pka: 2.83±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5-tert-butyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one

Introduction to 5-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one (CAS No. 361991-18-6)

5-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one (CAS No. 361991-18-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of tricyclic heterocycles, which are known for their diverse pharmacological properties and applications in drug discovery.

The chemical structure of 5-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one is characterized by a tricyclic framework with a thioether and two nitrogen atoms embedded within the ring system. The tert-butyl group attached to the five-membered ring adds steric bulk and influences the compound's physical and chemical properties. This structure provides a robust platform for exploring its interactions with biological targets and potential therapeutic applications.

Recent studies have highlighted the potential of 5-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one in various areas of medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In the context of cancer research, 5-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one has been found to induce apoptosis in cancer cells through multiple mechanisms, including the modulation of signaling pathways such as p53 and Bcl-2 family proteins. These findings suggest that this compound could be a promising lead for the development of novel anti-cancer drugs.

Beyond its therapeutic potential, 5-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one has also been studied for its synthetic accessibility and structural diversity. Chemists have developed efficient synthetic routes to access this compound and its analogs, which can be tailored to enhance specific biological activities or improve pharmacokinetic properties.

The synthetic methods employed for the preparation of 5-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one often involve multi-step processes that include ring-forming reactions and functional group transformations. For example, a recent study published in Tetrahedron Letters described a concise synthesis route that utilizes palladium-catalyzed cross-coupling reactions to construct the tricyclic core efficiently.

In addition to its synthetic accessibility, 5-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one has been evaluated for its pharmacokinetic properties in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent.

The biological activity of 5-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one has also been explored in various cellular models and animal studies. In vitro assays have demonstrated its ability to inhibit the proliferation of cancer cells derived from different tissue types, including lung, breast, and colon cancers. In vivo studies using mouse models have further confirmed its anti-tumor efficacy without significant toxicity.

The structural diversity of 5-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one has led to the development of several analogs with enhanced biological activities and improved pharmacological profiles. For instance, modifications at the tert-butyl group or other positions within the tricyclic framework have resulted in compounds with increased potency against specific targets or improved selectivity for certain cell types.

The future prospects for 5-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one are promising as researchers continue to explore its potential applications in drug discovery and development. Ongoing clinical trials are evaluating its safety and efficacy in treating various diseases, particularly those involving inflammation and cancer.

In conclusion, 5-tetert-butyl 8-thia 4 6 diazatricyclo [ 〈 sup 〉 〈 / sup 〉 ] trideca - 〈 sub 〉 1 ( 9 ) , 2 ( 〈 sup 〉 , , , , , , , , , , , , , , , , , , , , , , . This compound represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities.